N1-Methyl-4-nitrobenzene-1,2-diamine
Cat. No. B018534
M. Wt: 167.17 g/mol
InChI Key: MNIKERWISBANET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262203B2
Procedure details
In a 350 mL pressure flask, 2-fluoro-5-nitroaniline (10 g, 0.064 mol), methylamine as a 2M solution in THF (65 mL, 0.13 mol) and potassium carbonate (18 g, 0.13 mol) in 1-Methyl-2-pyrrolidinone (80 mL) were combined. The flask was sealed and heated to 120 degrees C. overnight. The reaction was monitored by TLC. When reaction was judged to be complete based upon consumption of 2-fluoro-5-nitroaniline, it was cooled to room temperature and poured into 2-3 times the total reaction volume of water. When a precipitate was formed, it was filtered and dried. The product was carried on without purification. 1H NMR (300 MHz, d6DMSO) δ 7.54 (dd, J=8.79, 2.64 Hz, 1H), 7.39 (d, J≦2.64 Hz, 1H), 6.41 (d, J=8.79 Hz, 1H), 6.11 (d, J=4.39 Hz, 1H), 5.07 (s, 2H), 2.83 (d, 1H), 4.83 Hz, 3H).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:8]=[CH:7][C:6]([N+:9]([O-:11])=[O:10])=[CH:5][C:3]=1[NH2:4].[CH3:12][NH2:13].C1COCC1.C(=O)([O-])[O-].[K+].[K+]>CN1CCCC1=O>[CH3:12][NH:13][C:2]1[C:3]([NH2:4])=[CH:5][C:6]([N+:9]([O-:11])=[O:10])=[CH:7][CH:8]=1 |f:3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
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reactant
|
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Smiles
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FC1=C(N)C=C(C=C1)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CN
|
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
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|
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Quantity
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65 mL
|
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Type
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reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
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|
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Quantity
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18 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
|
80 mL
|
|
Type
|
solvent
|
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Smiles
|
CN1C(CCC1)=O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
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120 °C
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The flask was sealed
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
overnight
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
When reaction
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to be complete based upon consumption of 2-fluoro-5-nitroaniline, it
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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was cooled to room temperature
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
poured into 2-3 times the total reaction volume of water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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When a precipitate was formed
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
it was filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was carried on without purification
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Outcomes
Product
|
Name
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|
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Type
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|
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Smiles
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CNC=1C(=CC(=CC1)[N+](=O)[O-])N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
